Cas no 2138077-59-3 (rac-(3R,4S)-4-(4-methoxyphenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-4-(4-methoxyphenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• CAS No: 2138077-59-3
• MF: C₁₇H₁₉N₃O₅S
• MW: 377.41486287117
• CID: 5803787
• PubChem ID: 165717459
• Update Time: 2025-06-15

rac-(3R,4S)-4-(4-methoxyphenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1169504
• rac-(3R,4S)-4-(4-methoxyphenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• 2138077-59-3

• Inchi： 1S/C17H19N3O5S/c1-25-13-8-6-12(7-9-13)14-10-19(11-15(14)18)26(23,24)17-5-3-2-4-16(17)20(21)22/h2-9,14-15H,10-11,18H2,1H3/t14-,15+/m0/s1
• InChI Key： JTSUEDVHHZUMNJ-LSDHHAIUSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C[C@H]([C@H](C2C=CC(=CC=2)OC)C1)N)(=O)=O

Computed Properties

• Exact Mass: 377.10454189g/mol
• Monoisotopic Mass: 377.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 127Ų

Additional information on rac-(3R,4S)-4-(4-methoxyphenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine

Comprehensive Overview of rac-(3R,4S)-4-(4-methoxyphenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138077-59-3): Properties, Applications, and Research Insights

The compound rac-(3R,4S)-4-(4-methoxyphenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138077-59-3) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the 4-methoxyphenyl and 2-nitrobenzenesulfonyl groups, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in its stereochemistry, as the (3R,4S) configuration plays a critical role in biological activity and binding affinity.

In recent years, the demand for chiral compounds like rac-(3R,4S)-4-(4-methoxyphenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine has surged due to their applications in asymmetric synthesis and enantioselective catalysis. The compound's nitrobenzenesulfonyl moiety is particularly noteworthy, as it is often used as a protecting group in peptide chemistry and as a precursor for sulfonamide-based drugs. This aligns with current trends in medicinal chemistry, where sulfonamides are explored for their antimicrobial and anti-inflammatory properties.

The synthesis and characterization of CAS No. 2138077-59-3 have been topics of interest in academic and industrial research. Advanced techniques such as NMR spectroscopy, HPLC, and X-ray crystallography are employed to confirm its purity and stereochemical integrity. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes for this compound, minimizing hazardous byproducts and optimizing yield.

Another area of focus is the compound's potential role in central nervous system (CNS) drug development. Pyrrolidine derivatives are known to exhibit neuroprotective and cognitive-enhancing effects, making rac-(3R,4S)-4-(4-methoxyphenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine a candidate for studying neurodegenerative diseases like Alzheimer's and Parkinson's. Its methoxyphenyl group may contribute to blood-brain barrier permeability, a critical factor in CNS-targeted therapeutics.

From a commercial perspective, CAS No. 2138077-59-3 is available through specialized chemical suppliers, often listed under categories such as pharmaceutical intermediates or chiral building blocks. Its pricing and availability are influenced by factors like synthetic complexity and market demand. Researchers frequently search for synonyms like rac-3R,4S-pyrrolidin-3-amine derivative or nitrobenzenesulfonyl-protected amine, highlighting the need for accurate nomenclature in databases and publications.

In conclusion, rac-(3R,4S)-4-(4-methoxyphenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine represents a versatile and scientifically relevant compound with broad applications. Its study contributes to advancements in drug design, asymmetric synthesis, and sustainable chemistry, addressing key challenges in modern science. As research progresses, this compound is likely to gain further attention for its therapeutic and industrial potential.